4-acetyl-N,N-bis(2-hydroxyethyl)benzenesulfonamide
Cat. No. B8278571
M. Wt: 287.33 g/mol
InChI Key: LWUVBLHWSCEPTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04101661
Procedure details
The damp 4-acetylbenzenesulfonyl chloride from 300 g. of sodium 4-acetylbenzenesulfonate is added in portions to a well-stirred, cooled solution of 500 ml. of bis(2-hydroxyethyl)amine in 750 ml. of water. The mixture is stirred at room temperature for 16 hours, cooled to 0°-5° C. and the precipitate of 4-acetyl-N,N-bis(2-hydroxyethyl)benzenesulfonamide is collected by filtration and crystallized from water; m.p. 87.5°-89.5° C.
Name
sodium 4-acetylbenzenesulfonate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[C:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10](Cl)(=[O:12])=[O:11])=[CH:6][CH:5]=1)(=[O:3])[CH3:2].C(C1C=CC(S([O-])(=O)=O)=CC=1)(=O)C.[Na+].[OH:28][CH2:29][CH2:30][NH:31][CH2:32][CH2:33][OH:34]>O>[C:1]([C:4]1[CH:9]=[CH:8][C:7]([S:10]([N:31]([CH2:32][CH2:33][OH:34])[CH2:30][CH2:29][OH:28])(=[O:12])=[O:11])=[CH:6][CH:5]=1)(=[O:3])[CH3:2] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)Cl
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Step Two
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Name
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sodium 4-acetylbenzenesulfonate
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)[O-].[Na+]
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Step Three
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Name
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Quantity
|
0 (± 1) mol
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Type
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reactant
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Smiles
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OCCNCCO
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The mixture is stirred at room temperature for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled solution of 500 ml
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled to 0°-5° C.
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FILTRATION
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Type
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FILTRATION
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Details
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the precipitate of 4-acetyl-N,N-bis(2-hydroxyethyl)benzenesulfonamide is collected by filtration
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CUSTOM
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Type
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CUSTOM
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Details
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crystallized from water
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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|
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Smiles
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C(C)(=O)C1=CC=C(C=C1)S(=O)(=O)N(CCO)CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
